Cas no 839717-64-5 (5-chloro-N-(4-sulfamoylphenyl)pentanamide)

• Product Name: 5-chloro-N-(4-sulfamoylphenyl)pentanamide
• CAS No: 839717-64-5
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 1816680
• PubChem ID: 61251144
• Update Time: 2025-05-21

5-chloro-N-(4-sulfamoylphenyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-[4-(aminosulfonyl)phenyl]-5-chloro-
• 5-chloro-N-(4-sulfamoylphenyl)pentanamide
• AKOS010501697
• 4-(5-Chloropentanamido)benzenesulfonamide
• 839717-64-5
• EN300-1629060

• Inchi： 1S/C11H15ClN2O3S/c12-8-2-1-3-11(15)14-9-4-6-10(7-5-9)18(13,16)17/h4-7H,1-3,8H2,(H,14,15)(H2,13,16,17)
• InChI Key： BAFYRVWKGDMDSN-UHFFFAOYSA-N
• SMILES： ClCCCCC(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-chloro-N-(4-sulfamoylphenyl)pentanamide

5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide (CAS No: 839717-64-5)

5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide is a compound with the CAS number 839717-64-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pentanamide backbone with a chloro group and a sulfamoylphenyl substituent. The molecule's structure lends it to various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of 5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating key biological pathways, such as those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding underscores its potential utility in treating conditions such as arthritis and other inflammatory disorders.

In addition to its pharmacological applications, 5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide has also been investigated for its role in material science. Its unique chemical structure allows for the formation of stable amide bonds, making it a valuable component in the synthesis of high-performance polymers. A 2023 research article in *Polymer Chemistry* reported that incorporating this compound into polymer networks significantly enhances their mechanical properties, including tensile strength and flexibility.

The synthesis of 5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide involves a multi-step process that typically begins with the preparation of the pentanamide backbone. This is followed by the introduction of the chloro group and the sulfamoylphenyl substituent through carefully controlled reactions. The process requires precise stoichiometric control and optimization of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined this synthesis, making it more efficient and scalable for industrial applications.

From an environmental standpoint, 5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide has been evaluated for its biodegradability and ecological impact. Studies conducted in 2023 indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into eco-friendly chemical processes. However, further research is needed to fully understand its long-term environmental implications.

In conclusion, 5-Chloro-N-(4-Sulfamoylphenyl)Pentanamide (CAS No: 839717-64-5) is a versatile compound with a wide range of potential applications. Its unique chemical properties make it an attractive candidate for both pharmacological and materials science research. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.